![molecular formula C21H21N3O4S B2676731 Methyl 2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)benzoate CAS No. 1795358-08-5](/img/structure/B2676731.png)
Methyl 2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)benzoate is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Anti-Inflammatory Activity : Thiophenes exhibit anti-inflammatory effects, which could be beneficial in treating inflammatory diseases .
- Anti-Cancer Potential : Certain thiophene-based compounds have demonstrated anti-cancer activity. Researchers explore their use as potential chemotherapeutic agents .
- Anti-Anxiety and Anti-Psychotic Properties : Thiophenes may modulate neurotransmitter systems, making them relevant for anxiety and psychiatric disorders .
- Kinase Inhibition : Some thiophenes act as kinase inhibitors, which are crucial in cancer therapy .
- Estrogen Receptor Modulation : Thiophenes can interact with estrogen receptors, potentially impacting hormone-related conditions .
Material Science and Organic Electronics
Thiophenes play a vital role in material science, particularly in organic electronics. Here’s how:
- Conjugated Polymers : Thiophene-based polymers are used in organic solar cells, light-emitting diodes (LEDs), and field-effect transistors (FETs) .
- Semiconducting Properties : The π-conjugated structure of thiophenes allows them to act as semiconductors in electronic devices .
Agrochemicals and Pesticides
Thiophenes find applications in agriculture and pest control:
- Insecticides : Some thiophene derivatives exhibit insecticidal properties, making them useful in crop protection .
Synthetic Chemistry and Combinatorial Libraries
Thiophenes serve as building blocks for creating diverse chemical libraries:
- Combinatorial Chemistry : Researchers use thiophenes to generate combinatorial libraries for drug discovery .
Other Applications
Additional areas where thiophenes, including the compound , have relevance:
- Metal Complexing Agents : Thiophenes can form stable complexes with metal ions, which has applications in catalysis and materials science .
- Anti-Atherosclerotic Agents : Although not directly related to the compound, certain thiophenes have been investigated for their potential in preventing atherosclerosis .
- Antimicrobial Properties : Some thiophene derivatives exhibit antimicrobial activity .
properties
IUPAC Name |
methyl 2-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4S/c1-27-21(26)17-7-3-2-6-16(17)20(25)24-9-4-5-14(12-24)11-18-22-19(23-28-18)15-8-10-29-13-15/h2-3,6-8,10,13-14H,4-5,9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYUBIWLFOXOZSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.